Cas no 4499-83-6 (p-Sexiphenylene)

• Product Name: p-Sexiphenylene
• CAS No: 4499-83-6
• MF: C₃₆H₂₆
• MW: 458.591649532318
• MDL: MFCD00039559
• CID: 45116
• PubChem ID: 87575758
• Update Time: 2025-08-05

p-Sexiphenylene Chemical and Physical Properties

Names and Identifiers

• Sexiphenyl
• p-Sexiphenyl
• 1-phenyl-4-[4-[4-(4-phenylphenyl)phenyl]phenyl]benzene
• p-Sexiphenylene
• [1,1',4',1'',4'',1''',4''',1'''',4'''',1''''']Sexiphenyl
• 1-phenyl-4-{4-[4-(4-phenylphenyl)phenyl]phenyl}benzene
• EINECS 224-799-2
• para-hexaphenyl
• para-sexiphenyl
• Parasexipheyl
• p-Hexaphenyl
• p-Quaterphenyl,4,4'''-diphenyl
• p-Sexiphenyl,95%
• UNII-RD49NY98YH
• 1,1':4',1'':4'',1'''-Quaterphenyl, 4,4'''-diphenyl-
• FT-0635327
• SB66548
• ZEMDSNVUUOCIED-UHFFFAOYSA-N
• 1,1':4',1'':4'',1''':4''',1'''':4'''',1'''''-Sexiphenyl
• S0220
• DTXSID20196353
• 4499-83-6
• AS-19302
• p-Quaterphenyl, 4,4'''-diphenyl-
• 1-PHENYL-4-(4-(4-(4-PHENYLPHENYL)PHENYL)PHENYL)BENZENE
• C36H26 (sexiphenyl)
• RD49NY98YH
• MFCD00039559
• AKOS015840519
• NS00046525
• AMY38648
• T72484
• Phthalocyanine Lead(II) (purified by sublimation)
• DB-051260
• DTXCID30118844

• MDL： MFCD00039559
• Inchi： 1S/C36H26/c1-3-7-27(8-4-1)29-11-15-31(16-12-29)33-19-23-35(24-20-33)36-25-21-34(22-26-36)32-17-13-30(14-18-32)28-9-5-2-6-10-28/h1-26H
• InChI Key： ZEMDSNVUUOCIED-UHFFFAOYSA-N
• SMILES： C1(C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 458.20300
• Monoisotopic Mass: 458.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Cream powder
• Density: 1.102
• Melting Point: >400℃
• Boiling Point: 703.2°Cat760mmHg
• Flash Point: 381.2°C
• Refractive Index: 1.636
• PSA: 0.00000
• LogP: 10.02160
• Solubility: Uncertain

p-Sexiphenylene Security Information

• Hazardous Material transportation number：3018
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• RTECS：TF3125000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：II
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on p-Sexiphenylene

p-Sexiphenylene: A Comprehensive Overview

p-Sexiphenylene (CAS No. 4499-83-6) is a highly intriguing compound that has garnered significant attention in the fields of materials science, organic chemistry, and nanotechnology. This compound, also referred to as para-sexiphenylene, belongs to the family of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its unique structural properties. The molecule consists of six benzene rings arranged in a linear fashion, with alternating single and double bonds, creating a conjugated system that imparts exceptional electronic properties.

Recent advancements in synthetic methodologies have enabled researchers to explore the potential of p-sexiphenylene in various applications. One of the most promising areas is its use in organic electronics. Due to its extended conjugation length, p-sexiphenylene exhibits high charge carrier mobility, making it a candidate for applications such as organic field-effect transistors (OFETs) and photovoltaic devices. Studies published in leading journals like *Nature Communications* and *Advanced Materials* have demonstrated that films of p-sexiphenylene can achieve carrier mobilities exceeding 1 cm²/V·s, which is comparable to state-of-the-art semiconducting polymers.

In addition to its electronic properties, p-sexiphenylene has shown remarkable mechanical flexibility. This attribute makes it suitable for flexible electronics, a rapidly growing sector driven by the demand for bendable devices such as foldable displays and wearable sensors. Research conducted at institutions like Stanford University and the University of Cambridge has highlighted the compound's ability to maintain its structural integrity under mechanical stress, further solidifying its potential in next-generation electronic devices.

The synthesis of p-sexiphenylene has been optimized through various routes, including coupling reactions and oxidative cyclization. A notable breakthrough was reported in *Angewandte Chemie International Edition*, where researchers developed a scalable synthesis pathway using a palladium-catalyzed coupling reaction. This method not only enhances the yield but also reduces the production cost, making p-sexiphenylene more accessible for industrial applications.

Another area where p-sexiphenylene has shown promise is in photonics. Its strong absorption in the visible spectrum makes it an ideal candidate for light-harvesting applications. Recent studies have demonstrated that when incorporated into dye-sensitized solar cells (DSSCs), p-sexiphenylene can significantly improve light absorption efficiency, leading to higher power conversion efficiencies. This property is particularly valuable in regions with limited sunlight availability.

Beyond its technical applications, p-sexiphenylene has also been studied for its potential in biotechnology. Researchers at MIT have explored its use as a drug delivery vehicle due to its ability to encapsulate hydrophobic molecules within its rigid structure. Initial experiments suggest that p-sexiphenylene could serve as a platform for targeted drug delivery systems, although further studies are needed to validate its biocompatibility and efficacy.

Despite its numerous advantages, the commercialization of p-sexiphenylene faces certain challenges. One major hurdle is the scalability of production processes. While laboratory-scale synthesis has been successful, transitioning to industrial-scale manufacturing requires overcoming issues related to purity and reproducibility. Collaborative efforts between academic institutions and industry partners are currently underway to address these challenges.

In conclusion, p-sexiphenylene (CAS No. 4499-83-6) stands at the forefront of materials science innovation. Its unique combination of electronic, mechanical, and optical properties positions it as a versatile material with applications spanning organic electronics, photonics, and biotechnology. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future technologies.